Cas no 1781011-17-3 (1-Bromo-4-(2,2-difluoroethanesulfonyl)benzene)

• Product Name: 1-Bromo-4-(2,2-difluoroethanesulfonyl)benzene
• CAS No: 1781011-17-3
• MF: C₈H₇BrF₂O₂S
• MW: 285.10578751564
• MDL: MFCD34550538
• CID: 5638058
• PubChem ID: 84715319
• Update Time: 2025-08-03

1-Bromo-4-(2,2-difluoroethanesulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(2,2-difluoroethanesulfonyl)benzene
• 1-Bromo-4-((2,2-difluoroethyl)sulfonyl)benzene
• 1781011-17-3
• EN300-28254283
• A1-48079
• Benzene, 1-bromo-4-[(2,2-difluoroethyl)sulfonyl]-
• 1-Bromo-4-(2,2-difluoroethanesulfonyl)benzene

• MDL： MFCD34550538
• Inchi： 1S/C8H7BrF2O2S/c9-6-1-3-7(4-2-6)14(12,13)5-8(10)11/h1-4,8H,5H2
• InChI Key： TXTLVDIWENHGDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CC(F)F)(=O)=O

Computed Properties

• Exact Mass: 283.93182g/mol
• Monoisotopic Mass: 283.93182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.627±0.06 g/cm3(Predicted)
• Boiling Point: 369.3±42.0 °C(Predicted)